Cas no 10534-86-8 (HEXAAMMINECOBALT(III) NITRATE)

• Product Name: HEXAAMMINECOBALT(III) NITRATE
• CAS No: 10534-86-8
• MF: CoH₁₈N₉O₉
• MW: 347.131019115448
• CID: 86434
• PubChem ID: 14228785
• Update Time: 2025-07-22

HEXAAMMINECOBALT(III) NITRATE Chemical and Physical Properties

Names and Identifiers

• HEXAAMMINECOBALT(III) NITRATE
• HEXAMMINECOBALT (III) NITRATE
• Hexaamminecobalt(Ⅲ) nitrate
• HEXAAMMINECOBALT()NITRATE
• HEXAAMMINECOBALT(III) NITRATE 99.9
• Hexaamminecobalt(III) trinitrate
• HEXAAMMINECOBALT(III) NITRATE 99.999%
• Cobalt(3+) nitrate--ammonia (1/3/6)
• 10534-86-8
• Q16326579
• DTXSID10909454
• PYJCKRIHWNYBPQ-UHFFFAOYSA-N
• hexaamminecobalt( cento) nitrate
• azane;cobalt(3+);trinitrate
• Hexaamminecobalt(III)nitrate

• MDL： MFCD00061421
• Inchi： 1S/Co.3NO3.6H3N/c;3*2-1(3)4;;;;;;/h;;;;6*1H3/q+3;3*-1;;;;;;
• InChI Key： PYJCKRIHWNYBPQ-UHFFFAOYSA-N
• SMILES： [Co+3].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].N.N.N.N.N.N

Computed Properties

• Exact Mass: 347.05600
• Monoisotopic Mass: 219.049013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 28.9
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -3
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.5

Experimental Properties

• Color/Form: Yellow powder.
• Density: 1.804
• Melting Point: 300-304.2 °C(lit.)
• Flash Point: >230 °F
• Water Partition Coefficient: Soluble in water(17g/L).
• PSA: 226.08000
• LogP: 2.79570
• Solubility: Soluble in water.

HEXAAMMINECOBALT(III) NITRATE Security Information

• Hazardous Material transportation number：UN1477
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：5.1
• HazardClass：5.1
• PackingGroup：II
• TSCA：Yes
• Safety Term：5.1
• Packing Group：II
• Risk Phrases：R36/37/38

Additional information on HEXAAMMINECOBALT(III) NITRATE

Comprehensive Analysis of HEXAAMMINECOBALT(III) NITRATE (CAS No. 10534-86-8): Properties, Applications, and Innovations

HEXAAMMINECOBALT(III) NITRATE (CAS No. 10534-86-8) is a coordination compound with the chemical formula [Co(NH₃)₆](NO₃)₃. This inorganic complex is characterized by its distinctive octahedral geometry, where six ammonia ligands surround a central cobalt(III) ion. The compound is widely studied in coordination chemistry due to its stability and role as a precursor for other cobalt-based materials. Researchers and industries value its unique properties, including its solubility in water and its use in catalysis and material science applications.

In recent years, the demand for HEXAAMMINECOBALT(III) NITRATE has grown alongside advancements in renewable energy technologies and electrochemical systems. For instance, its derivatives are explored in fuel cells and battery materials, aligning with global trends toward sustainable energy solutions. A frequent query among scientists is: "How does HEXAAMMINECOBALT(III) NITRATE contribute to energy storage innovations?" The answer lies in its redox-active cobalt center, which facilitates electron transfer processes critical for energy conversion.

The synthesis of HEXAAMMINECOBALT(III) NITRATE typically involves the reaction of cobalt salts with ammonia under controlled conditions. This process highlights the compound’s ligand exchange kinetics, a topic of interest in inorganic synthesis. Analytical techniques such as X-ray crystallography and UV-Vis spectroscopy are employed to confirm its structure and purity. These methods address another common question: "What analytical tools are used to characterize HEXAAMMINECOBALT(III) NITRATE?"

Beyond laboratory research, HEXAAMMINECOBALT(III) NITRATE finds applications in educational demonstrations of coordination chemistry principles. Its vivid color changes under different pH conditions make it a popular choice for STEM education tools. Additionally, the compound’s thermal decomposition properties are studied for potential use in pyrotechnic compositions and ceramic pigments, though these applications require careful handling and regulatory compliance.

Environmental and safety considerations are paramount when working with HEXAAMMINECOBALT(III) NITRATE. While it is not classified as hazardous under standard conditions, proper storage in airtight containers away from moisture is recommended to maintain stability. Researchers often search for: "Best practices for storing HEXAAMMINECOBALT(III) NITRATE?"—emphasizing the need for clear guidelines in chemical management.

Innovations in green chemistry have also spurred interest in optimizing the synthesis of HEXAAMMINECOBALT(III) NITRATE to reduce waste and energy consumption. For example, microwave-assisted synthesis has emerged as a time-efficient and eco-friendly alternative to traditional methods. Such advancements align with the broader goal of sustainable chemical production, a hot topic in both academic and industrial circles.

In summary, HEXAAMMINECOBALT(III) NITRATE (CAS No. 10534-86-8) is a versatile compound with significant relevance in coordination chemistry, energy research, and education. Its properties and applications continue to inspire scientific inquiry, particularly in the context of emerging technologies and sustainability. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in material science and renewable energy.